N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H18F3N5O2/c21-20(22,23)15-5-1-3-13(11-15)18(29)25-9-10-27-19(30)28(16-6-7-16)17(26-27)14-4-2-8-24-12-14/h1-5,8,11-12,16H,6-7,9-10H2,(H,25,29)
• InChI Key: XHZKUTBYOHVFMR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C3=CC(=CC=C3)C(F)(F)F)C4=CN=CC=C4
• Molecular Formula: C20H18F3N5O2
• Molecular Weight: 417.4 g/mol

Description

N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H18F3N5O2 and its molecular weight is 417.392. The purity is usually 95%.
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Scientific Research Applications

1. Synthetic Methodologies

Chemical compounds containing 1,2,4-triazole and pyridine moieties are significant in synthetic chemistry due to their biological importance. For example, the synthesis of 1,2,4-triazolo[1,5-a]pyridines via phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation demonstrates a novel strategy for constructing the 1,2,4-triazolo[1,5-a]pyridine skeleton through direct metal-free oxidative N-N bond formation. This method features short reaction times and high yields, highlighting the efficiency and utility of such synthetic approaches in creating biologically relevant structures (Zheng et al., 2014).

2. Heterocyclic Compound Synthesis

Research into the reactivity of compounds with 1,2,4-triazole and related heterocycles often focuses on generating new molecules with potential therapeutic applications. For instance, the synthesis and characterization of heterocyclic compounds such as pyrazolo[5,1-c]-1,2,4-triazine derivatives showcase the versatility of these chemical frameworks in accessing a wide range of molecular architectures. These processes often involve cyclocondensations and other transformations that lead to compounds with promising biological activities (Patel & Patel, 2015).

3. Potential Therapeutic Applications

The synthetic and structural versatility of compounds containing 1,2,4-triazole and pyridine groups opens up possibilities for their use in medicinal chemistry. For instance, alkylating benzamides with melanoma cytotoxicity research illustrates how benzamide derivatives, potentially similar in structural complexity to the compound , are explored for targeted drug delivery in cancer therapy. Such compounds can show higher toxicity against specific cancer cell lines compared to standard treatments, suggesting their utility in developing more effective therapeutic agents (Wolf et al., 2004).